trans-3-Methoxycyclobutanamine hydrochloride

Specification

• CAS No.: 1408074-49-6
• Molecular Formula: C5H12ClNO
• Molecular Weight: 137.607
• IUPAC Name: 3-methoxycyclobutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C5H11NO.ClH/c1-7-5-2-4(6)3-5;/h4-5H,2-3,6H2,1H3;1H
• Standard InChI Key: NPVRFSSTNGPBEB-UHFFFAOYSA-N
• SMILES: COC1CC(C1)N.Cl

Introduction

Chemical Identity and Properties

Trans-3-Methoxycyclobutanamine hydrochloride is identified by the CAS registry number 1408074-49-6. This compound has a molecular formula of C5H12ClNO and a molecular weight of 137.61 g/mol. The structure features a four-membered cyclobutane ring with a methoxy group (-OCH3) and an amine group (-NH2) positioned in a trans configuration across the ring, forming a hydrochloride salt.

Structural Characteristics

The trans configuration of the methoxy and amine functional groups provides the molecule with specific spatial orientation that influences its chemical reactivity and binding properties. This structural arrangement is particularly important for potential biological activities and interactions with target receptors or enzymes.

Property	Value
Molecular Formula	C5H12ClNO
Molecular Weight	137.61 g/mol
CAS Number	1408074-49-6
IUPAC Name	3-methoxycyclobutanamine hydrochloride
InChI Key	NPVRFSSTNGPBEB-BPNVWSNHSA-N
Physical Form	Solid
Storage Temperature	2-8°C

Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	7.2669 mL	36.3346 mL	72.6691 mL
5 mM	1.4534 mL	7.2669 mL	14.5338 mL
10 mM	0.7267 mL	3.6335 mL	7.2669 mL

These calculations are based on the molecular weight of 137.61 g/mol.

Analytical Identification

Chemical Identifiers

Several chemical identifiers can aid in the unambiguous identification of trans-3-methoxycyclobutanamine hydrochloride:

• IUPAC Name: 3-methoxycyclobutanamine hydrochloride

• InChI Code: 1S/C5H11NO.ClH/c1-7-5-2-4(6)3-5;/h4-5H,2-3,6H2,1H3;1H/t4-,5-;

• InChI Key: NPVRFSSTNGPBEB-BPNVWSNHSA-N